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Compound of Interest

Compound Name: 1,1,1,2,3,3,3-Heptachloropropane

CAS No.: 3849-33-0

Cat. No.: B1582496 Get Quote

Executive Summary
Polychlorinated propanes (PCPs), particularly 1,2,3-trichloropropane (TCP) and 1,2-

dichloropropane (DCP), occupy a complex niche in industrial chemistry. Historically utilized as

robust solvents and soil fumigants, their application profile has shifted dramatically due to

toxicological re-evaluations classifying them as probable human carcinogens.

Modern applications are strictly bifurcated into two domains:

High-Value Chemical Intermediates: Use as cross-linking agents in the synthesis of

polysulfide elastomers (Thiokols) and precursors for fluoropolymers.

Valorization Feedstocks: Catalytic conversion of waste PCPs (byproducts of epichlorohydrin

manufacture) into commercially valuable olefins like allyl chloride and propene.

This guide provides comparative protocols and performance data for these applications,

designed for researchers optimizing synthetic pathways or developing remediation-to-value

strategies.

Chemical Profile & Reactivity
Understanding the structural differences between the major PCPs is critical for selecting the

correct valorization or synthesis route.
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Feature
1,2,3-Trichloropropane
(TCP)

1,2-Dichloropropane (DCP)

CAS Number 96-18-4 78-87-5

Primary Role Cross-linker (Trifunctional)
Linear Chain Extender /

Solvent

Reactivity

High susceptibility to

-elimination; difficult to

biodegrade.

Moderate reactivity;

susceptible to

dehydrochlorination.

Industrial Source
Byproduct of Epichlorohydrin

synthesis.

Byproduct of Propylene Oxide

synthesis.

Key Hazard
Potent alkylating agent

(Carcinogen).
Hepatotoxin / Carcinogen.

Application: Synthesis of Polysulfide Elastomers
(Thiokols)
Polysulfide polymers are unique for their solvent resistance and low-temperature flexibility.[1][2]

[3] While linear dihalides (like bis-2-chloroethyl formal) form the backbone, 1,2,3-TCP is the

critical control agent determining the polymer's modulus and resistance to "cold flow"

(permanent deformation under stress).

Mechanism: Interfacial Polycondensation
The reaction is a step-growth condensation between inorganic sodium polysulfide (

) and organic halides. TCP acts as a branching point because it possesses three reactive
chlorine sites, allowing the formation of a 3D network.

Experimental Protocol: Cross-Linked Polysulfide
Synthesis
Objective: Synthesize a solvent-resistant elastomer with controlled cross-linking density.
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Reagents:

Monomer A (Backbone): Bis(2-chloroethyl) formal (98 mol%)

Monomer B (Cross-linker): 1,2,3-Trichloropropane (2 mol%)

Reactant C: Sodium Polysulfide (

), 2.0M aqueous solution.

Dispersant: Magnesium Hydroxide (

) generated in situ.

Workflow:

Aqueous Phase Preparation: In a jacketed reactor, dissolve NaOH (1.2 eq) and Sulfur (2.4

eq) in water. Heat to 100°C for 1 hour to form

(deep red solution).

Dispersion Setup: Cool to 60°C. Add

to generate colloidal

. This prevents the polymer from agglomerating into a single mass.

Monomer Addition: Pre-mix Bis(2-chloroethyl) formal and TCP. Add this organic phase

dropwise to the aqueous polysulfide over 60 minutes under vigorous agitation (600 RPM).

Curing/Post-Treatment: Heat to 98°C for 2 hours. The polymer forms as a latex.[4] Wash with

water to remove salts. Coagulate with dilute acid if solid rubber is desired.

Performance Data: Effect of TCP Concentration
The following table summarizes how increasing the TCP cross-linker affects the physical

properties of the resulting sealant.
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TCP Content
(mol%)

Cross-Link
Density

Shore A
Hardness

Solvent Swell
(% in Toluene)

Cold Flow
Resistance

0.0% None (Linear) 35 High (>20%)
Poor (High

deformation)

0.5% Low 42 Moderate Moderate

2.0% Optimal 55 Low (<5%) Excellent

4.0% High 70 Very Low
Brittle (Cracking

risk)

Analyst Note: A TCP concentration of 2.0 mol% is the industry standard for aerospace sealants,

balancing flexibility with compression set resistance.

Application: Valorization (Catalytic Conversion)
Large volumes of TCP are generated as waste. Incineration is costly and produces dioxins.

The modern "application" is the catalytic conversion of TCP into Allyl Chloride (AC) or Propene,

which are valuable feedstocks.

Reaction Pathway
The conversion involves sequential hydrodechlorination and elimination steps.

1,2,3-Trichloropropane
(TCP)

Intermediate:
2,3-Dichloropropene

- HCl (Dehydrochlorination) Allyl Chloride
(High Value)

+ H2 / - HCl (Hydrodechlorination) Propene
(Fuel/Feedstock)

+ H2 / - HCl (Deep Hydrogenolysis)

Click to download full resolution via product page

Figure 1: Stepwise reduction pathway of TCP. Controlling the catalyst selectivity is key to

stopping at Allyl Chloride rather than fully reducing to Propene.
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Comparative Guide: Valorization Technologies
Method

Catalyst
System

Primary
Product

Yield Pros/Cons

Gas-Phase

Hydrodechlorinat

ion

Pt-Cu / SiO2 Allyl Chloride ~85%

Pro: High value

product.Con:

Requires H2 gas;

catalyst coking.

Liquid-Phase

Reduction

ZVI (Zero-Valent

Iron)
Propene ~95%

Pro: Low temp;

uses cheap

metal.Con:

Slower kinetics;

iron sludge

waste.

Catalytic

Pyrolysis
N-doped Carbon Chloropropenes ~70%

Pro: Metal-free;

robust.Con:

Lower selectivity;

high temp

(>300°C).

Protocol: Gas-Phase Hydrodechlorination (Pt-Cu)
Objective: Convert TCP waste to Allyl Chloride.

Catalyst Preparation: Impregnate silica support with

and

(Pt:Cu molar ratio 1:2). Calcine at 400°C.

Reactor Loading: Load 5g of catalyst into a fixed-bed quartz microreactor (ID 10mm).

Activation: Reduce catalyst under

flow (50 mL/min) at 300°C for 2 hours.

Reaction:
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Temperature: 230°C.

Feed: Vaporize TCP and mix with

(Molar ratio

:TCP = 4:1).

WHSV (Weight Hourly Space Velocity):

.

Analysis: Analyze effluent via online GC-FID.

H2 Supply

Vaporizer
(200°C)

TCP Liquid Pump

Fixed-Bed Reactor
(Pt-Cu/SiO2 @ 230°C)

Mixed Vapor

Condenser
(-10°C)

Product + HCl

GC-FID Analysis

Liquid (Allyl Chloride)

HCl Scrubber

Gas (HCl, Propene)

Click to download full resolution via product page
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Figure 2: Workflow for the catalytic hydrodechlorination of TCP in a continuous flow system.

Safety & Toxicology (E-E-A-T)
Critical Warning: Researchers must treat 1,2,3-TCP as a potent carcinogen.

Exposure Limits: NIOSH REL is extremely low (often < 10 ppm).

Handling: All transfers must occur in a fume hood or glovebox.

Waste: Do not mix with strong oxidizers. TCP waste must be segregated for high-

temperature incineration or specific chemical dechlorination (as described in Section 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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